3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide

• IUPAC Name: 3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide
• InChI: InChI=1S/C17H18BrNO2/c1-4-21-16-9-8-13(10-14(16)18)17(20)19-15-7-5-6-11(2)12(15)3/h5-10H,4H2,1-3H3,(H,19,20)
• InChI Key: APHBWAPTJIHGQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2C)C)Br
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide is a chemical compound that has been extensively studied for its potential application in scientific research. It is a member of the benzamide class of compounds and has been found to have several interesting properties that make it a valuable tool in research.

Mechanism of Action

The mechanism of action of 3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide is not fully understood. However, studies have shown that it can inhibit the activity of several enzymes that are involved in cancer cell growth and proliferation. It is also believed to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including topoisomerase II and histone deacetylases. It has also been found to induce DNA damage and oxidative stress in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide in lab experiments is its potent anti-cancer activity. It has been found to be effective against several types of cancer cells, including breast, lung, and colon cancer cells. However, one of the limitations of using this compound is its potential toxicity. It has been found to be toxic to normal cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide. One of the most promising directions is the development of new anti-cancer drugs based on this compound. Researchers are also investigating its potential use in combination with other anti-cancer drugs to improve their efficacy. Additionally, studies are being conducted to better understand the mechanism of action of this compound and its potential use in other areas of research.

Synthesis Methods

The synthesis of 3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide is a multi-step process that involves several chemical reactions. The first step is the synthesis of 3-bromo-4-ethoxybenzoic acid, which is then converted to the corresponding acid chloride. This acid chloride is then reacted with 2,3-dimethylphenylamine to yield the final product.

Scientific Research Applications

3-bromo-N-(2,3-dimethylphenyl)-4-ethoxybenzamide has been found to have several potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity and can inhibit the growth of several types of cancer cells.